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Compound of Interest

Compound Name: Ethyl red

Cat. No.: B1210116 Get Quote

An In-depth Technical Guide to Ethyl Red: Properties and Identification

This guide provides essential technical information regarding the chemical compound Ethyl
Red, with a focus on its Chemical Abstracts Service (CAS) number and molecular weight. This

information is critical for researchers, scientists, and professionals in drug development for

accurate identification, procurement, and application in experimental protocols.

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative identifiers for Ethyl Red are

summarized in the table below.

Property Value

CAS Number 76058-33-8[1][2][3][4][5][6]

Molecular Weight 297.36 g/mol [1][2][5]

297.35 g/mol [3][4][6]

Molecular Formula C₁₇H₁₉N₃O₂[1][3][5]

Experimental Protocols
The determination of the molecular weight of a compound like Ethyl Red is typically achieved

through mass spectrometry. A standard experimental protocol would involve the following

steps:
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Sample Preparation: A dilute solution of Ethyl Red is prepared in a suitable volatile solvent,

such as methanol or acetonitrile.

Ionization: The sample solution is introduced into the mass spectrometer, where it is ionized.

Common ionization techniques for a molecule of this nature include Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

Mass Analysis: The ionized molecules are then passed through a mass analyzer (e.g.,

quadrupole, time-of-flight). The analyzer separates the ions based on their mass-to-charge

ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Interpretation: The peak in the mass spectrum with the highest m/z value typically

corresponds to the molecular ion, from which the molecular weight is determined.

Logical Relationship Diagram
The following diagram illustrates the relationship between the common name of the compound

and its fundamental chemical identifiers.
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Caption: Relationship between Ethyl Red and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ethyl red CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210116#ethyl-red-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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